1-(2-Amino-1-methylethyl)-2-pyrrolidinone

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 1-(1-aminopropan-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C7H14N2O/c1-6(5-8)9-4-2-3-7(9)10/h6H,2-5,8H2,1H3
• InChI Key: WIPVFDPATAQHCV-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)N1CCCC1=O

Description

1-(2-Amino-1-methylethyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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0.1 g of sodium hydroxide and 1 g of Raney nickel are added to a solution of 13 g (0.094 mole) of alpha-methyl-2-oxo-1-pyrrolidineacetonitrile in 250 ml of methanol and hydrogenated at ambient temperature and pressure until there is no further absorption of hydrogen. The catalyst is then filtered off through a Hyflo-cel filter and the filtrate is evaporated under reduced pressure. 9.2 g (0.065 mole) of 1-(2-amino-1-methylethyl)-2-pyrrolidinone are obtained, this product being used as it is for continuing the synthesis (Yield: 69% of theory). I.R. spectrum (film) in cm-1 : 3380, 2970, 2930, 2870, 1670, 1290.